![molecular formula C17H17NO2 B1632227 Methyl 2-benzylisoindoline-5-carboxylate CAS No. 127168-94-9](/img/structure/B1632227.png)
Methyl 2-benzylisoindoline-5-carboxylate
Overview
Description
“Methyl 2-benzylisoindoline-5-carboxylate” is a chemical compound with the molecular formula C17H17NO2 . It has a molecular weight of 267.32 .
Synthesis Analysis
The synthesis of “Methyl 2-benzylisoindoline-5-carboxylate” involves several steps. One method involves the use of poly (methylhydrosiloxane) in ethanol at room temperature . Another method involves the use of N-Bromosuccinimide, sodium bicarbonate, (E)-3,3’- (diazene-1,2-diyl)bis (2-methylpropanenitrile), and triethylamine in tetrachloromethane and toluene .Molecular Structure Analysis
The molecular structure of “Methyl 2-benzylisoindoline-5-carboxylate” is represented by the formula C17H17NO2 .Chemical Reactions Analysis
The chemical reactions involving “Methyl 2-benzylisoindoline-5-carboxylate” are complex and involve several steps. For instance, one reaction involves the use of poly (methylhydrosiloxane) in ethanol at room temperature . Another reaction involves the use of N-Bromosuccinimide, sodium bicarbonate, (E)-3,3’- (diazene-1,2-diyl)bis (2-methylpropanenitrile), and triethylamine in tetrachloromethane and toluene .Physical And Chemical Properties Analysis
“Methyl 2-benzylisoindoline-5-carboxylate” is a yellow to brown solid . It has a molecular weight of 267.33 and a molecular formula of C17H17NO2 . The storage temperature is 2-8°C .Scientific Research Applications
Chemical Synthesis
“Methyl 2-benzylisoindoline-5-carboxylate” is a chemical compound that can be used in various chemical reactions. It can serve as a building block in the synthesis of more complex molecules .
Drug Development
Indole derivatives, such as “Methyl 2-benzylisoindoline-5-carboxylate”, have shown potential in drug development. They have been found to exhibit various biologically vital properties, which could be beneficial in the treatment of different types of disorders in the human body .
Biological Research
“Methyl 2-benzylisoindoline-5-carboxylate” could be used in biological research, particularly in studies related to cell biology. Indole derivatives play a significant role in cell biology .
Pharmacological Studies
Indole derivatives have shown potential in pharmacological studies. They have been found to exhibit various biologically vital properties, which could be beneficial in the treatment of different types of disorders in the human body .
Research in Intestinal and Liver Diseases
Indole derivatives, such as “Methyl 2-benzylisoindoline-5-carboxylate”, have shown potential in research related to intestinal and liver diseases. They have been found to exhibit various biologically vital properties, which could be beneficial in the treatment of these diseases .
Heterocyclic Chemistry
“Methyl 2-benzylisoindoline-5-carboxylate” could be used in heterocyclic chemistry, a branch of organic chemistry that deals with the synthesis, properties, and applications of heterocyclic compounds .
Safety and Hazards
Mechanism of Action
Target of Action
Methyl 2-benzylisoindoline-5-carboxylate is a derivative of indole . Indole derivatives have been found to bind with high affinity to multiple receptors , suggesting that Methyl 2-benzylisoindoline-5-carboxylate may also interact with various targets.
Mode of Action
Indole derivatives, in general, are known to interact with their targets, leading to changes in cellular processes . The exact nature of these interactions and the resulting changes for Methyl 2-benzylisoindoline-5-carboxylate remain to be elucidated.
Biochemical Pathways
Indole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that indole derivatives, including Methyl 2-benzylisoindoline-5-carboxylate, may affect a wide range of biochemical pathways.
Result of Action
Given the broad spectrum of biological activities associated with indole derivatives , it can be inferred that Methyl 2-benzylisoindoline-5-carboxylate may have diverse molecular and cellular effects.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interactions with its targets. For Methyl 2-benzylisoindoline-5-carboxylate, it is known to be a yellow to brown solid and is stored at temperatures between 2-8°C . .
properties
IUPAC Name |
methyl 2-benzyl-1,3-dihydroisoindole-5-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO2/c1-20-17(19)14-7-8-15-11-18(12-16(15)9-14)10-13-5-3-2-4-6-13/h2-9H,10-12H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYXLSDRIKBTOPY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(CN(C2)CC3=CC=CC=C3)C=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-benzylisoindoline-5-carboxylate |
Synthesis routes and methods I
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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